
Application Notes and Protocols for Itruvone
(PH10) Nasal Spray

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Itruvone

Cat. No.: B12414551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Itruvone (PH10) is an investigational, first-in-class, synthetic neuroactive steroid formulated as

a nasal spray for the potential treatment of Major Depressive Disorder (MDD).[1][2][3] It is

designed to be administered in microgram-level doses and is proposed to have a rapid onset of

action. The mechanism of action of Itruvone is fundamentally different from all currently

approved antidepressants. It does not require systemic absorption to exert its effects. The U.S.

Food and Drug Administration (FDA) has granted Fast Track designation for the development

of Itruvone for the treatment of MDD.

Mechanism of Action

Itruvone is an odorless and tasteless synthetic pherine that acts on chemosensory receptors in

the nasal cavity. This initial interaction triggers a cascade of neural signals that modulate brain

circuits associated with depression, without the drug needing to cross the blood-brain barrier.

The proposed mechanism of action involves the following steps:

Activation of Nasal Chemosensory Receptors: Intranasally administered Itruvone binds to

and activates chemosensory neurons in the nasal passages.
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Signal Transduction to the Olfactory Bulb and Amygdala: This activation generates neural

signals that are transmitted to the olfactory bulb and subsequently to the limbic system,

particularly the amygdala.

Modulation of Neural Circuits: The signals are believed to regulate the olfactory-amygdala

neural circuits, which play a key role in mood and emotion.

Increased Sympathetic Nervous System Activity and Catecholamine Release: This

modulation is thought to increase the activity of the limbic-hypothalamic sympathetic nervous

system, leading to the release of catecholamines, such as norepinephrine and dopamine,

from the midbrain.

Preclinical studies have shown that Itruvone's mechanism of action does not involve the direct

activation of GABA-A receptors, distinguishing it from benzodiazepines and other

neurosteroids.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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